Cas no 2432-53-3 (Butanethioic acid,S-pentyl ester)

• Product Name: Butanethioic acid,S-pentyl ester
• CAS No: 2432-53-3
• MF: C₉H₁₈OS
• MW: 174.303621768951
• CID: 251226
• Update Time: 2024-01-26

Butanethioic acid,S-pentyl ester Chemical and Physical Properties

Names and Identifiers

• Butanethioic acid,S-pentyl ester
• Butyricacid, thio-, S-pentyl ester (7CI,8CI)
• Pentyl-thiobutyrat
• Butyric acid, thio-, S-pentyl ester
• Thiobutyric acid S-pentyl ester
• Butanethioic acid, S-pentyl ester

• Inchi： 1S/C9H18OS/c1-4-6-8(3)10-9(11)7-5-2/h8H,4-7H2,1-3H3
• InChI Key： URYJWDREQRSABK-UHFFFAOYSA-N
• SMILES： C(=S)(OC(C)CCC)CCC

Computed Properties

• Exact Mass: 174.10794
• Monoisotopic Mass: 174.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.926±0.06 g/cm3(Predicted)
• Boiling Point: 228.7±9.0 °C(Predicted)
• PSA: 17.07